Cas no 1008094-69-6 (pachyclavulide G)

pachyclavulide G structure
Product name:pachyclavulide G
CAS No:1008094-69-6
MF:C28H38O12
MW:566.594
CID:2017902
pachyclavulide G Chemical and Physical Properties
Names and Identifiers
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- pachyclavulide G
- (+)-Pachyclavulide G
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- Inchi: InChI=1S/C28H38O12/c1-13-8-9-21(37-16(4)30)27(7)22(38-17(5)31)11-20(33)19(12-36-15(3)29)10-23-28(35,14(2)26(34)40-23)25(24(13)27)39-18(6)32/h8,10,14,20-25,33,35H,9,11-12H2,1-7H3
- InChI Key: UKVUSKLIIOMDHJ-UHFFFAOYSA-N
- SMILES: CC1C(=O)OC2\C=C(COC(C)=O)/C(O)CC(OC(C)=O)C3(C)C(CC=C(C)C3C(OC(C)=O)C12O)OC(C)=O |t:6,25|
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 40
- XLogP3: 0.744
pachyclavulide G Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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4. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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6. Book reviews
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7. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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